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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide delves into the synthesis and discovery of novel neodymium-

nickel (Nd-Ni) intermetallic phases. The following sections provide a comprehensive overview

of the experimental protocols, quantitative data, and logical workflows essential for researchers

in materials science and related fields. The Nd-Ni system is of significant interest due to the

unique magnetic and structural properties of its constituent phases, which have potential

applications in various technological domains.

Synthesis of Neodymium-Nickel Phases
The synthesis of Nd-Ni intermetallic compounds primarily relies on high-temperature

metallurgical techniques, including arc melting, melt spinning, and subsequent annealing.

These methods allow for the precise control of stoichiometry and the formation of both stable

and metastable phases.

Arc Melting
Arc melting is a fundamental technique for the synthesis of bulk polycrystalline Nd-Ni alloys.

The process involves melting the constituent elements in a water-cooled copper hearth under

an inert atmosphere to prevent oxidation.

Experimental Protocol:
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Starting Materials: High-purity neodymium (99.9%) and nickel (99.99%) are weighed in the

desired stoichiometric ratios. An excess of neodymium is often added to compensate for its

higher vapor pressure and potential loss during melting.

Furnace Preparation: The arc melting chamber is evacuated to a high vacuum and

subsequently backfilled with high-purity argon gas. A titanium getter is typically melted first to

further purify the argon atmosphere.

Melting Process: An electric arc is struck between a non-consumable tungsten electrode and

the raw materials. The sample is melted and re-melted multiple times, with the ingot being

flipped between each melting step to ensure homogeneity.[1]

Solidification: The molten alloy is allowed to solidify on the water-cooled copper hearth.

Melt Spinning
Melt spinning is a rapid solidification technique used to produce thin ribbons of Nd-Ni alloys.

This method can lead to the formation of amorphous or nanocrystalline phases due to the

extremely high cooling rates (on the order of 10⁴–10⁶ K/s).[2]

Experimental Protocol:

Master Alloy Preparation: A master alloy of the desired Nd-Ni composition is first prepared by

arc melting.

Crucible and Atmosphere: The master alloy is placed in a quartz crucible with a small orifice

at the bottom. The melt spinning chamber is evacuated and backfilled with an inert gas,

typically argon.

Melting and Ejection: The alloy is inductively melted within the crucible. Once molten, a jet of

the liquid metal is ejected through the nozzle onto the surface of a rapidly rotating copper

wheel.[2]

Ribbon Formation: The molten metal rapidly solidifies upon contact with the cold surface of

the wheel, forming a thin ribbon that is continuously ejected.[2] The properties of the

resulting ribbon are highly dependent on parameters such as the wheel speed, ejection

pressure, and nozzle-to-wheel distance.[2]
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Annealing
Annealing is a crucial post-synthesis heat treatment step used to achieve phase homogeneity,

promote the growth of specific crystalline phases, and relieve internal stresses.

Experimental Protocol:

Sample Preparation: The as-cast (from arc melting) or as-spun (from melt spinning) samples

are typically wrapped in tantalum foil to prevent reaction with the furnace atmosphere.

Furnace and Atmosphere: The samples are sealed in an evacuated quartz tube, often

backfilled with a partial pressure of argon.

Heating and Soaking: The sealed tube is placed in a furnace and heated to a specific

annealing temperature, which is held for a predetermined duration. The optimal annealing

temperature and time are critical for the formation of the desired phase and are determined

based on the Nd-Ni phase diagram and experimental observations.

Cooling: After the soaking period, the samples are cooled to room temperature. The cooling

rate can influence the final microstructure and properties of the alloy.

Characterization of Neodymium-Nickel Phases
A suite of characterization techniques is employed to identify the crystal structure,

microstructure, and physical properties of the synthesized Nd-Ni phases.

X-ray Diffraction (XRD)
XRD is the primary tool for phase identification and the determination of crystallographic

parameters. Powder XRD patterns are collected from the synthesized samples and compared

with known phases in crystallographic databases. Rietveld refinement of the XRD data can

provide precise lattice parameters and atomic positions.[3]

Scanning Electron Microscopy (SEM) and Energy
Dispersive X-ray Spectroscopy (EDX)
SEM is used to visualize the microstructure of the alloys, revealing information about grain size,

morphology, and the distribution of different phases.[4] EDX analysis, often performed in
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conjunction with SEM, provides the elemental composition of the observed phases, confirming

the stoichiometry of the intermetallic compounds.[4]

Differential Scanning Calorimetry (DSC) and Differential
Thermal Analysis (DTA)
DSC and DTA are thermal analysis techniques used to determine the phase transition

temperatures of the Nd-Ni alloys, such as melting points, eutectic temperatures, and solid-state

phase transformation temperatures.[5][6] These techniques are essential for constructing and

refining the Nd-Ni phase diagram.

Known and Novel Neodymium-Nickel Phases
The Nd-Ni binary system is rich in intermetallic compounds. Additionally, the introduction of a

third element (e.g., B, Si) can lead to the formation of novel ternary phases with unique crystal

structures and properties.

Table 1: Crystallographic Data of Selected Neodymium-Nickel Binary Phases
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Phase
Crystal
System

Space
Group

Prototy
pe

a (Å) b (Å) c (Å)
Referen
ce

Nd₃Ni
Orthorho

mbic
Pnma Fe₃C 8.734 6.842 9.682

Nd₇Ni₃
Hexagon

al
P6₃/mcm Th₇Fe₃ 10.02 10.02 6.33

NdNi
Orthorho

mbic
Cmcm CrB 3.76 10.32 4.25

NdNi₂ Cubic Fd-3m MgCu₂ 7.28 7.28 7.28 [7]

NdNi₃
Rhombo

hedral
R-3m NbBe₃ 5.05 5.05 24.58

Nd₂Ni₇
Hexagon

al
P6₃/mmc Ce₂Ni₇ 5.01 5.01 24.38

NdNi₅
Hexagon

al
P6/mmm CaCu₅ 4.952 4.952 3.976

Nd₂Ni₁₇
Hexagon

al
P6₃/mmc Th₂Ni₁₇ 8.34 8.34 8.12

Table 2: Magnetic Properties of Selected Neodymium-Nickel Phases

Phase
Magnetic
Ordering

Curie
Temperature
(Tc) (K)

Saturation
Magnetization
(μB/f.u.)

Reference

NdNi Ferromagnetic 54 2.3

NdNi₂ Ferromagnetic 18 2.5 [7]

NdNi₅ Ferromagnetic 7.5 1.8

Nd₂Ni₁₇ Ferromagnetic 155 18.2
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Visualization of Experimental Workflows and
Logical Relationships
The following diagrams, generated using the DOT language, illustrate the key experimental

workflows and logical relationships in the synthesis and characterization of Nd-Ni phases.
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Caption: Experimental workflow for the synthesis and characterization of Nd-Ni phases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15486392#synthesis-and-discovery-of-novel-
neodymium-nickel-phases]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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